Cas no 893736-62-4 (3-(6-Methoxypyridin-3-yl)benzaldehyde)

• Product Name: 3-(6-Methoxypyridin-3-yl)benzaldehyde
• CAS No: 893736-62-4
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 714659
• PubChem ID: 4674264
• Update Time: 2025-10-18

3-(6-Methoxypyridin-3-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(6-Methoxypyridin-3-yl)benzaldehyde
• 3-(2-Hydroxypyridin-3-yl)benzaldehyde
• 3-(4-METHYL-PYRIDIN-3-YL)-BENZALDEHYDE
• Benzaldehyde,3-(6-methoxy-3-pyridinyl)-
• 3-(4-Methylpyridin-3-yl)benzaldehyde
• 3-(5-Cyanopyridin-3-yl)benzaldehyde
• 3-(5-Methoxypyridin-3-yl)benzaldehyde
• 3-(6-Cyanopyridin-3-yl)benzaldehyde
• 3-(6-Methylpyridin-3-yl)benzaldehyde
• 3-(6-Nitropyridin-3-yl)benzaldehyde
• ZVONWYZOKJCKEJ-UHFFFAOYSA-N
• MFCD06801892
• E90039
• 3-(6-methoxy-3-pyridinyl)-benzaldehyde
• 893736-62-4
• AKOS004117506
• DB-013629
• SCHEMBL16180061

• MDL： MFCD06801892
• Inchi： 1S/C13H11NO2/c1-16-13-6-5-12(8-14-13)11-4-2-3-10(7-11)9-15/h2-9H,1H3
• InChI Key： ZVONWYZOKJCKEJ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C=N1)C1C=CC=C(C=O)C=1

Computed Properties

• Exact Mass: 199.06300
• Monoisotopic Mass: 213.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 50.19000
• LogP: 2.26670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(6-Methoxypyridin-3-yl)benzaldehyde

3-(6-Methoxypyridin-3-yl)benzaldehyde: A Comprehensive Overview

3-(6-Methoxypyridin-3-yl)benzaldehyde, also known by its CAS number 893736-62-4, is a fascinating compound with significant potential in various fields of chemistry and material science. This compound, which belongs to the class of aromatic aldehydes, has garnered attention due to its unique structural properties and versatile applications. In this article, we will delve into its synthesis, physical and chemical properties, applications, and recent advancements in research.

The molecular structure of 3-(6-Methoxypyridin-3-yl)benzaldehyde consists of a benzaldehyde moiety attached to a pyridine ring substituted with a methoxy group at the 6-position. This substitution pattern imparts distinctive electronic and steric effects, making it a valuable building block in organic synthesis. The compound's structure is particularly appealing for its ability to participate in various condensation reactions, such as the Stork enamine reaction and the Cannizzaro reaction, which are widely used in the construction of complex molecules.

Recent studies have highlighted the role of 3-(6-Methoxypyridin-3-yl)benzaldehyde in the development of novel materials, including coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand in these systems has been explored extensively, with researchers focusing on its coordination behavior with transition metals such as copper, zinc, and iron. These investigations have led to the discovery of materials with enhanced catalytic activity and stability under various conditions.

In terms of synthesis, several methods have been reported for the preparation of 3-(6-Methoxypyridin-3-yl)benzaldehyde. One common approach involves the Friedel-Crafts alkylation reaction, where a methoxy-substituted pyridine derivative is introduced onto a benzene ring under acidic conditions. Another method utilizes Suzuki coupling reactions, enabling precise control over the substitution pattern on the aromatic ring. These synthetic routes not only provide access to the target compound but also offer opportunities for functionalization, expanding its potential applications.

The physical properties of 3-(6-Methoxypyridin-3-yl)benzaldehyde are equally intriguing. It exhibits a high melting point due to strong intermolecular hydrogen bonding between the methoxy group and the aldehyde moiety. Additionally, its solubility in organic solvents makes it suitable for use in solution-based reactions. The compound's UV-vis spectrum reveals strong absorption bands in the visible region, suggesting potential applications in optoelectronic materials.

In recent years, there has been growing interest in exploring the biological activity of 3-(6-Methoxypyridin-3-yl)benzaldehyde. Studies have shown that it possesses moderate anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. Researchers have also investigated its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase.

The application of 893736-62-4 extends beyond traditional chemical synthesis. Its use as a precursor in the preparation of advanced materials has opened new avenues for research. For instance, it has been employed as a building block for constructing two-dimensional covalent organic frameworks (COFs), which exhibit exceptional surface areas and pore sizes. These materials hold great promise for gas storage, catalysis, and sensing applications.

In conclusion, 3-(6-Methoxypyridin-3-yl)benzaldehyde, with its unique structural features and diverse applications, continues to be a subject of intense research interest. From its role in organic synthesis to its potential in material science and drug development, this compound exemplifies the importance of structural diversity in modern chemistry. As researchers continue to uncover new properties and applications, it is likely that this compound will play an increasingly significant role in various scientific disciplines.